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Compound of Interest

Compound Name: 4-Benzyl-4-hydroxypiperidine

Cat. No.: B046229 Get Quote

For researchers, scientists, and professionals in drug development, 4-benzyl-4-
hydroxypiperidine is a crucial building block in the synthesis of various therapeutic

compounds. This technical guide provides a comprehensive overview of its chemical and

physical properties, alongside insights into its applications and synthesis.

Core Chemical and Physical Properties
4-benzyl-4-hydroxypiperidine, a crystalline powder ranging in color from white to cream or

yellow to brownish, is recognized for its role as a versatile intermediate in organic synthesis.[1]

[2] Its hygroscopic nature necessitates storage in a cool, dry, and well-ventilated environment

with the container tightly sealed.[3] While slightly soluble in water, it shows slight solubility in

chloroform, DMSO, and methanol.[1][3]

A summary of its key quantitative properties is presented below for easy reference and

comparison.
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Property Value Source

CAS Number 51135-96-7 [1][3][4]

Molecular Formula C12H17NO [1][3][4]

Molecular Weight 191.27 g/mol [1][4]

Melting Point 80-85 °C [1]

Boiling Point 327.03°C (rough estimate) [1]

Density 1.0096 (rough estimate) [1]

pKa 14.94 ± 0.20 (Predicted) [1]

LogP (Octanol/Water Partition

Coefficient)
1.344 (Crippen Method) [4]

Water Solubility (log10ws) -2.41 (Crippen Method) [4]

Synthesis and Applications
While specific, detailed experimental protocols for the synthesis of 4-benzyl-4-
hydroxypiperidine are not readily available in the public domain, the general synthetic routes

often involve multi-step processes starting from more common piperidine derivatives.

Its primary application lies in the field of medicinal chemistry, where it serves as a foundational

scaffold for the development of novel therapeutic agents. It is a key building block for

synthesizing compounds with potential therapeutic properties.[2][5] A notable application is in

the synthesis of 4-benzimidazolyl-piperidinylcarbonyl-piperidine analogs, which have been

investigated as histamine H3 antagonists.[1][2][3]

Logical Relationship of Synthesis Application
The following diagram illustrates the logical flow from the starting material to its application in

the development of histamine H3 antagonists.

4-benzyl-4-hydroxypiperidine Chemical SynthesisStarting Material 4-Benzimidazolyl-piperidinylcarbonyl-piperidine analogsProduct Histamine H3 AntagonistsTherapeutic Target
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Caption: Logical workflow from 4-benzyl-4-hydroxypiperidine to its therapeutic application.

Due to the proprietary nature of drug development and chemical manufacturing, detailed

experimental protocols for the synthesis of 4-benzyl-4-hydroxypiperidine and its derivatives

are often not publicly disclosed. Researchers would typically need to consult specialized

chemical synthesis literature or patents for such information. Similarly, specific signaling

pathways directly modulated by 4-benzyl-4-hydroxypiperidine itself are not a primary area of

public research, as its main role is that of an intermediate in the synthesis of more complex,

biologically active molecules. The biological activity and corresponding signaling pathway

interactions are properties of the final compounds synthesized from this versatile building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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